N-(2,2,Dimethyl-1-oxopropyl)-Amoxicillin
N-(2,2,Dimethyl-1-oxopropyl)-Amoxicillin
Brand Name:
Vulcanchem
CAS No.:
1313237-94-3
VCID:
VC0047597
InChI:
InChI=1S/C21H27N3O6S/c1-20(2,3)19(30)23-12(10-6-8-11(25)9-7-10)15(26)22-13-16(27)24-14(18(28)29)21(4,5)31-17(13)24/h6-9,12-14,17,25H,1-5H3,(H,22,26)(H,23,30)(H,28,29)/t12-,13-,14+,17-/m1/s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)NC(=O)C(C)(C)C)C(=O)O)C
Molecular Formula:
C21H27N3O6S
Molecular Weight:
449.522
N-(2,2,Dimethyl-1-oxopropyl)-Amoxicillin
CAS No.: 1313237-94-3
Reference Standards
VCID: VC0047597
Molecular Formula: C21H27N3O6S
Molecular Weight: 449.522
CAS No. | 1313237-94-3 |
---|---|
Product Name | N-(2,2,Dimethyl-1-oxopropyl)-Amoxicillin |
Molecular Formula | C21H27N3O6S |
Molecular Weight | 449.522 |
IUPAC Name | (2S,5R,6R)-6-[[(2R)-2-(2,2-dimethylpropanoylamino)-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H27N3O6S/c1-20(2,3)19(30)23-12(10-6-8-11(25)9-7-10)15(26)22-13-16(27)24-14(18(28)29)21(4,5)31-17(13)24/h6-9,12-14,17,25H,1-5H3,(H,22,26)(H,23,30)(H,28,29)/t12-,13-,14+,17-/m1/s1 |
Standard InChIKey | SEPXWAZZCPMULA-VWPFQQQWSA-N |
SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)NC(=O)C(C)(C)C)C(=O)O)C |
Synonyms | (2S,5R,6R)-6-[[(2R)-2-[(2,2-Dimethyl-1-oxopropyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid |
Last Modified | Aug 20 2021 |
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